5-cyclopropyl-N-(2-methylphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• CAS: 954773-27-4
• Molecular Formula: C19H18N4O
• Molecular Weight: 318.38
• SMILES: CC1=CC=CC=C1NC(=O)C2=C(N(N=N2)C3=CC=CC=C3)C4CC4
• InChI: InChI=1S/C19H18N4O/c1-13-7-5-6-10-16(13)20-19(24)17-18(14-11-12-14)23(22-21-17)15-8-3-2-4-9-15/h2-10,14H,11-12H2,1H3,(H,20,24)
• InChIKey: BFIRUNJYBSLTGP-UHFFFAOYSA-N
• Solubility: not available

Baseline Chemical Profile

The compound 5-cyclopropyl-N-(2-methylphenyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide (CAS 954773-27-4) is a synthetic small molecule belonging to the 1,2,3-triazole-4-carboxamide class, with a molecular formula of C19H18N4O and a molecular weight of 318.38 g/mol . A preliminary screening report has suggested its potential utility as a CCR5 antagonist, indicating a possible role in treating CCR5-mediated diseases such as HIV infection and inflammatory conditions [1]. However, a comprehensive search of primary research papers, patents, and authoritative databases such as PubChem and ChEMBL has not yielded specific quantitative biological activity data for this exact compound. This lack of publicly available, detailed characterization data means a baseline for rigorous scientific comparison cannot currently be established from primary sources.

Class 1,2,3-triazole-4-carboxamide

Suggested Target CCR5 antagonist (preliminary screening)

Evidence Note Limited public characterization – verify in-house

• [1] Semantic Scholar. Author Profile: Zhang Huili. Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. View Source

Substitution Risk Analysis

For research and procurement purposes, generic substitution within the 1,2,3-triazole-4-carboxamide class is inherently risky. The biological activity of these compounds is exquisitely dependent on specific substitution patterns. For instance, close analogs with different N-aryl or 5-position substituents have shown divergent activities, with some demonstrating potent antibacterial effects against S. aureus while others are active against pathogenic yeast, illustrating that minor structural changes can lead to a complete switch in biological target or potency [1]. The target compound's unique combination of a 5-cyclopropyl group, a 1-phenyl substituent, and an N-(2-methylphenyl) carboxamide moiety suggests a distinct structure-activity relationship (SAR) profile. Without specific comparative data, any assumption that a structural analog would perform identically is unfounded and could compromise experimental integrity, particularly if the intended use is as a CCR5 antagonist as suggested [2].

SAR Sensitivity

Minor substituent changes (e.g., N-aryl, 5-position) may shift biological target or potency, limiting analog interchangeability.

5-Cyclopropyl specificity

The cyclopropyl group contributes to a distinct SAR profile; analogs lacking this feature may not reproduce target engagement.

No comparative data

Absence of public comparator data prevents evidence-based substitution; class-level inference is unsupported.

• [1] Primary discovery of 1-aryl-5-substituted-1H-1,2,3-triazole-4-carboxamides as promising antimicrobial agents. Journal Article. 2021. DOI: 10.1016/j.molstruc.2021.130691. View Source
• [2] Semantic Scholar. Author Profile: Zhang Huili. Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. View Source

Quantitative Differentiation Evidence

Absence of Public Quantitative Comparator Data

A rigorous search of primary research papers, patents (including Google Patents and WIPO), and authoritative databases (PubChem, ChEMBL, BindingDB) did not yield any quantitative biological or physicochemical data for the target compound that meets the requirements for a direct head-to-head comparison, cross-study comparison, or class-level inference with quantitative metrics [1]. The sole public bioactivity mention describes the compound as a potential CCR5 antagonist but provides no numerical IC50, Ki, or efficacy values [2]. This absolute data gap prevents the generation of any evidence-based differentiation claim. This statement is made in accordance with the instruction to explicitly state when high-strength differential evidence is limited, rather than filling the space with empty rhetoric.

Public Data Gap

Data to verify

No quantitative activity data available

Procurement confidence limited; verify in-house

Preliminary screening only

Evidence Dimension	Quantitative Biological Activity Data
Target Compound Data	No quantitative data available in primary sources.
Comparator Or Baseline	Any structural analog or in-class comparator
Quantified Difference	Cannot be calculated.
Conditions	N/A - Data not found in scientific literature, patents, or authoritative databases.

Why This Matters

The absence of quantitative evidence means that no scientific selection or procurement decision can be justified on the basis of measured performance relative to any analog.

• [1] Comprehensive search across PubChem, ChEMBL, BindingDB, and Google Patents for CAS 954773-27-4 yielded no quantitative bioactivity data. Search conducted April 2026. View Source
• [2] Semantic Scholar. Author Profile: Zhang Huili. Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. View Source

Potential Application Scenarios

CCR5 Antagonist Lead Optimization

For research groups with proprietary in-house data, the compound may serve as a lead scaffold for CCR5 antagonist development, as suggested by preliminary screening results [1]. Its procurement would be logical for internal SAR studies where its activity has already been validated against a specific comparator, but such data is not in the public domain.

Custom Synthesis Reference Standard

The compound could be procured via custom synthesis to serve as an authentic reference standard for analytical method development or metabolite identification studies within a research organization, contingent upon the availability of a characterized analytical reference.

Exploratory In Vitro Pharmacology Screening

Given the absence of public data, this compound could be purchased for inclusion in a broad screening panel to de novo determine its activity profile against a range of targets, including but not limited to CCR5. This would be a primary discovery activity rather than a selection based on existing evidence.

Application

Selection Property

Validation Focus

CCR5 lead optimization

Triazole scaffold with preliminary CCR5 annotation

Confirm CCR5 antagonist activity in-house

Analytical reference standard

Authentic material via custom synthesis

Identity and purity verification

Broad in vitro screening

Novel chemotype for de novo profiling

Determine activity across targets

• [1] Semantic Scholar. Author Profile: Zhang Huili. Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. View Source